Cas no 60251-91-4 (Propanoic acid, 2-(4-fluorophenoxy)-, (S)-)

• Product Name: Propanoic acid, 2-(4-fluorophenoxy)-, (S)-
• CAS No: 60251-91-4
• Molecular Formula: C₉H₉O₃F
• Molecular Weight: 184.16436
• CID: 498539
• PubChem ID: 7022539

Propanoic acid, 2-(4-fluorophenoxy)-, (S)- Properties

Names and Identifiers

• Propanoic acid, 2-(4-fluorophenoxy)-, (S)-

Computed Properties

• Exact Mass: 184.05357
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.05357231g/mol
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids